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Compound Name: (+)-Dibenzoyl-D-tartaric acid

Cat. No.: B117801

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Dibenzoyl-D-tartaric acid is a chiral carboxylic acid derivative widely utilized as a resolving
agent in the pharmaceutical industry.[1] Its ability to form diastereomeric salts with racemic
mixtures of amines and other compounds makes it an invaluable tool for the separation of
enantiomers, a critical step in the development of stereochemically pure drugs.[2][3] This
technical guide provides a comprehensive overview of the structure, synthesis, and key
applications of (+)-Dibenzoyl-D-tartaric acid.

Structure and Properties

(+)-Dibenzoyl-D-tartaric acid, with the chemical formula C18H1408 and a molecular weight of
358.30 g/mol , is a white to off-white crystalline powder.[1][4] Its chemical structure is
characterized by a tartaric acid backbone with both hydroxyl groups esterified with benzoyl
groups. The "(+)" designation indicates its dextrorotatory nature, stemming from the (2S,3S)
stereochemistry of the chiral centers.[5]

Key ldentifiers:
o |[UPAC Name: (2S,3S)-2,3-dibenzoyloxybutanedioic acid[5]

e CAS Number: 17026-42-5[1]
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e Synonyms: (+)-2,3-Dibenzoyl-D-tartaric acid, (2S,3S)-(+)-Di-O-benzoyltartaric acid[6]

The compound is sparingly soluble in water but shows good solubility in polar organic solvents
such as ethanol, methanol, and acetone.[1] It is typically stable under cool and dry storage
conditions.[1][4]

Synthesis of (+)-Dibenzoyl-D-tartaric acid

The most common and industrially applied synthesis of (+)-Dibenzoyl-D-tartaric acid involves
a two-step process starting from D-tartaric acid and benzoyl chloride.[7][8] The first step is the
formation of D-dibenzoyl tartaric anhydride, which is subsequently hydrolyzed to yield the final
product. Toluene is frequently used as a solvent, and a catalyst such as copper sulfate or
ferrous sulfate is often employed to facilitate the reaction.[7][8]

A generalized reaction scheme is as follows:

o Anhydride Formation: D-tartaric acid is reacted with benzoyl chloride in the presence of a
catalyst and solvent.

o Hydrolysis: The resulting D-dibenzoyl tartaric anhydride is hydrolyzed with water to open the
anhydride ring and form the dicarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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